Cas no 668276-49-1 (Isoquinoline, 4-chloro-3-methoxy-1-methyl-)

• Product Name: Isoquinoline, 4-chloro-3-methoxy-1-methyl-
• CAS No: 668276-49-1
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 1712952
• Update Time: 2024-08-31

Isoquinoline, 4-chloro-3-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-chloro-3-methoxy-1-methyl-

• Inchi： 1S/C11H10ClNO/c1-7-8-5-3-4-6-9(8)10(12)11(13-7)14-2/h3-6H,1-2H3
• InChI Key： NBJTUAADAXANEU-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC=C2)C(Cl)=C(OC)N=1

Computed Properties

• Exact Mass: 207.0452

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 306.2±37.0 °C(Predicted)
• PSA: 22.12
• pka: 2.47±0.50(Predicted)